(-)-15-Deoxyspergualin Trihydrochloride
(-)-15-Deoxyspergualin Trihydrochloride
Brand Name:
Vulcanchem
CAS No.:
84937-45-1
VCID:
VC0052266
InChI:
InChI=1S/C17H37N7O3.3ClH/c18-9-7-11-21-10-5-6-12-22-15(26)16(27)24-14(25)8-3-1-2-4-13-23-17(19)20;;;/h16,21,27H,1-13,18H2,(H,22,26)(H,24,25)(H4,19,20,23);3*1H/t16-;;;/m0.../s1
SMILES:
C(CCCN=C(N)N)CCC(=O)NC(C(=O)NCCCCNCCCN)O.Cl.Cl.Cl
Molecular Formula:
C17H40Cl3N7O3
Molecular Weight:
496.9 g/mol
(-)-15-Deoxyspergualin Trihydrochloride
CAS No.: 84937-45-1
Reference Standards
VCID: VC0052266
Molecular Formula: C17H40Cl3N7O3
Molecular Weight: 496.9 g/mol
| CAS No. | 84937-45-1 |
|---|---|
| Product Name | (-)-15-Deoxyspergualin Trihydrochloride |
| Molecular Formula | C17H40Cl3N7O3 |
| Molecular Weight | 496.9 g/mol |
| IUPAC Name | N-[(1S)-2-[4-(3-aminopropylamino)butylamino]-1-hydroxy-2-oxoethyl]-7-(diaminomethylideneamino)heptanamide;trihydrochloride |
| Standard InChI | InChI=1S/C17H37N7O3.3ClH/c18-9-7-11-21-10-5-6-12-22-15(26)16(27)24-14(25)8-3-1-2-4-13-23-17(19)20;;;/h16,21,27H,1-13,18H2,(H,22,26)(H,24,25)(H4,19,20,23);3*1H/t16-;;;/m0.../s1 |
| Standard InChIKey | AXSPHUWXYSZPBG-OKUPDQQSSA-N |
| Isomeric SMILES | C(CCCN=C(N)N)CCC(=O)N[C@H](C(=O)NCCCCNCCCN)O.Cl.Cl.Cl |
| SMILES | C(CCCN=C(N)N)CCC(=O)NC(C(=O)NCCCCNCCCN)O.Cl.Cl.Cl |
| Canonical SMILES | C(CCCN=C(N)N)CCC(=O)NC(C(=O)NCCCCNCCCN)O.Cl.Cl.Cl |
| Related CAS | 85468-01-5 (3HCl) |
| Synonyms | (-)-Gusperimus Trihydrochloride; (S)-7-[(Aminoiminomethyl)amino]-N-[2-[[4-[(3-aminopropyl)amino]butyl]amino]-1-hydroxy-2-oxoethyl]heptanamide Trihydrochloride; 7-[(Aminoiminomethyl)amino]-N-[(1S)-2-[[4-[(3-aminopropyl)amino]butyl]amino]-1-hydroxy-2-o |
| PubChem Compound | 91271 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume